Cas no 106897-39-6 (2-methoxy-9-(methylsulfanyl)acridine)
106897-39-6 structure
Product Name:2-methoxy-9-(methylsulfanyl)acridine
CAS No:106897-39-6
MF:C15H13NOS
MW:255.334822416306
CID:1185200
PubChem ID:71334533
Update Time:2025-04-20
2-methoxy-9-(methylsulfanyl)acridine Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-9-(methylsulfanyl)acridine
- acridine, 2-methoxy-9-(methylthio)-
- LogP
- 2-methoxy-9-methylsulfanylacridine
- 106897-39-6
- 2-Methoxy-9-(methylthio)acridine
- DTXSID80762639
-
- Inchi: 1S/C15H13NOS/c1-17-10-7-8-14-12(9-10)15(18-2)11-5-3-4-6-13(11)16-14/h3-9H,1-2H3
- InChI Key: BFTQCFXYPAPNFA-UHFFFAOYSA-N
- SMILES: S(C)C1C2C=CC=CC=2N=C2C=CC(=CC=12)OC
Computed Properties
- Exact Mass: 255.07189
- Monoisotopic Mass: 255.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 47.4Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 448.9°C at 760 mmHg
- Flash Point: 225.3°C
- Refractive Index: 1.7
- PSA: 22.12
- LogP: 4.11850
2-methoxy-9-(methylsulfanyl)acridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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